Cas no 2248342-51-8 (Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate)

• Product Name: Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate
• CAS No: 2248342-51-8
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5982749
• PubChem ID: 137940679
• Update Time: 2025-06-11

Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate
• EN300-6511523
• 2248342-51-8
• Tert-butyl 2-methyl-6-propan-2-ylpiperidine-3-carboxylate
• Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate

• Inchi： 1S/C14H27NO2/c1-9(2)12-8-7-11(10(3)15-12)13(16)17-14(4,5)6/h9-12,15H,7-8H2,1-6H3
• InChI Key： VECATQGVQMWYTE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CCC(C(C)C)NC1C)=O

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate

Introduction to Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate (CAS No. 2248342-51-8)

Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate, identified by its CAS number 2248342-51-8, is a compound of significant interest in the field of pharmaceutical chemistry. This piperidine derivative exhibits a unique structural framework that has garnered attention for its potential applications in drug development and medicinal chemistry. The compound's molecular structure, characterized by a tert-butyl group, a methyl group, and an isopropyl substituent on the piperidine ring, contributes to its distinctive chemical properties and reactivity.

In recent years, the exploration of piperidine-based compounds has seen substantial growth due to their versatility and efficacy in various pharmacological applications. Piperidines are known for their ability to modulate biological pathways, making them valuable scaffolds for the design of novel therapeutic agents. The specific arrangement of substituents in Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate enhances its potential as a building block in the synthesis of complex molecules.

The tert-butyl group at the 3-position of the piperidine ring introduces steric hindrance, which can influence the compound's interactions with biological targets. This steric effect is crucial in determining the compound's binding affinity and selectivity. Additionally, the presence of a methyl group at the 2-position and an isopropyl group at the 6-position further diversifies its pharmacophoric features. These structural elements collectively contribute to the compound's unique pharmacological profile.

Recent studies have highlighted the importance of piperidine derivatives in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The structural motif of Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate aligns well with this trend, as it offers a promising platform for further functionalization and derivatization. Researchers have been exploring various synthetic strategies to modify this core structure, aiming to enhance its biological activity and reduce potential side effects.

The synthesis of Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of each substituent must be meticulously controlled to maintain the integrity of the desired molecular framework. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

In addition to its synthetic significance, Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate has shown promise in preclinical studies as a lead compound for drug discovery. Its ability to interact with specific biological targets has been demonstrated through computational modeling and experimental validation. These findings suggest that further investigation into this compound could yield novel therapeutic agents with improved efficacy and safety profiles.

The pharmaceutical industry continues to invest heavily in research aimed at identifying new molecular entities with therapeutic potential. Piperidine derivatives like Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate represent a valuable class of compounds that are being actively explored for their medicinal applications. The combination of structural diversity and functional flexibility makes them attractive candidates for drug development programs.

As our understanding of biological systems evolves, so does our ability to design molecules that interact with these systems in precise ways. The study of Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate exemplifies this trend, as it underscores the importance of structural innovation in addressing complex diseases. By leveraging cutting-edge chemical techniques and interdisciplinary approaches, researchers are paving the way for next-generation therapeutics derived from this class of compounds.

The future prospects for Tert-butyl 2-methyl-6-(propan-2-yl)piperidine-3-carboxylate are bright, with ongoing research aimed at expanding its pharmacological applications. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating laboratory discoveries into clinical reality. As new insights emerge from basic research, it is expected that this compound will continue to play a pivotal role in advancing pharmaceutical science.